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Compound of Interest

Compound Name: 4-bromo-1H-indol-7-ol

Cat. No.: B1394136 Get Quote

Technical Support Center: Synthesis of 4-bromo-
1H-indol-7-ol
Introduction: The synthesis of 4-bromo-1H-indol-7-ol, a key heterocyclic building block,

presents several challenges related to regioselectivity, functional group compatibility, and

product stability. This guide provides researchers, scientists, and drug development

professionals with in-depth troubleshooting strategies and answers to frequently asked

questions. Our approach is grounded in mechanistic principles to empower you to diagnose

and resolve common issues encountered during this multi-step synthesis.

Proposed Synthetic Workflow
The following workflow represents a robust and logical pathway to the target molecule, starting

from commercially available 2-bromo-5-methoxyaniline. Each stage is a critical control point

where optimization is key.
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1. 2-Bromo-5-methoxyaniline
(Starting Material)

2. Diazotization &
Reduction

  NaNO₂, HCl
  then SnCl₂

3. (2-Bromo-5-methoxyphenyl)hydrazine
(Intermediate)

4. Fischer Indole Synthesis
(Condensation & Cyclization)

  Ethyl pyruvate,
  Acid catalyst (e.g., PPA)

5. 4-Bromo-7-methoxy-1H-indole
(Protected Intermediate)

6. Demethylation

  BBr₃ or HBr

7. 4-Bromo-1H-indol-7-ol
(Final Product)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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